Cas no 1029439-49-3 (4-Bromomethyl-2-fluorophenylboronic Acid Pinacol Ester)

• Product Name: 4-Bromomethyl-2-fluorophenylboronic Acid Pinacol Ester
• CAS No: 1029439-49-3
• MF: C₁₃H₁₇BBrFO₂
• MW: 314.986286878586
• MDL: MFCD18434471
• CID: 1024903
• PubChem ID: 53217331
• Update Time: 2025-04-20

4-Bromomethyl-2-fluorophenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Bromomethyl)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[4-(bromomethyl)-2-fluorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4-BroMoMethyl-2-fluorophenylboronic acid pinacol ester
• AKOS015999346
• SCHEMBL258023
• AS-46797
• A896669
• QOCYLABQSVWXGE-UHFFFAOYSA-N
• MFCD18434471
• F10532
• 2-[4-(bromomethyl)-2-fluoro-phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• DTXSID50682390
• (4-(BROMOMETHYL)-2-FLUOROPHENYL)BORONIC ACID PINACOL ESTER
• 1029439-49-3
• 4-Bromomethyl-2-fluorobenzeneboronic acid pinacol ester
• 4-BroMoMethyl-2-fluorobenzeneboronic acid pinacol ester, 96%
• XH0335
• 4-Bromomethyl-2-fluorophenylboronic Acid Pinacol Ester

• MDL： MFCD18434471
• Inchi： 1S/C13H17BBrFO2/c1-12(2)13(3,4)18-14(17-12)10-6-5-9(8-15)7-11(10)16/h5-7H,8H2,1-4H3
• InChI Key： QOCYLABQSVWXGE-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(B2OC(C)(C)C(C)(C)O2)=C(C=1)F

Computed Properties

• Exact Mass: 314.04900
• Monoisotopic Mass: 314.04890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 62-64℃
• PSA: 18.46000
• LogP: 3.01980